Cas no 866811-94-1 (3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline)

• Product Name: 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline
• CAS No: 866811-94-1
• MF: C₁₉H₁₇ClN₂O₃S
• MW: 388.867882490158
• CID: 5759495
• PubChem ID: 5640101
• Update Time: 2025-11-02

3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]morpholine
• 3-(benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline
• 866811-94-1
• SCHEMBL13677075
• AKOS032464599
• CHEMBL4078232
• F1605-0269
• Quinoline, 6-chloro-4-(4-morpholinyl)-3-(phenylsulfonyl)-
• 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline

• Inchi： 1S/C19H17ClN2O3S/c20-14-6-7-17-16(12-14)19(22-8-10-25-11-9-22)18(13-21-17)26(23,24)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
• InChI Key： WONUSFJKGFYVFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC=CC=1)(=O)=O)N1CCOCC1

Computed Properties

• Exact Mass: 388.0648413g/mol
• Monoisotopic Mass: 388.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 618.9±55.0 °C(Predicted)
• pka: 3.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline

3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline (CAS 866811-94-1): A Comprehensive Overview

3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline (CAS 866811-94-1) is a specialized quinoline derivative with significant potential in pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring a benzenesulfonyl group, chloro substituent, and morpholine ring, has garnered attention for its diverse applications and intriguing chemical properties.

The molecular formula of 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline is C₁₉H₁₇ClN₂O₃S, with a molecular weight of 388.87 g/mol. Its structural complexity makes it particularly interesting for researchers exploring heterocyclic compounds and their biological activities. The presence of both electron-withdrawing (chloro) and electron-donating (morpholine) groups creates a unique electronic environment that influences its reactivity and potential applications.

Recent studies have highlighted the importance of quinoline-based compounds in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline structure shows promise as a scaffold for designing novel therapeutic agents, especially in areas such as cancer research and infectious disease treatment. Researchers are particularly interested in how the morpholine moiety might enhance bioavailability and metabolic stability in potential drug candidates.

In material science applications, 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline has shown potential as a building block for organic electronic materials. The conjugated π-system of the quinoline core, combined with the benzenesulfonyl group, offers interesting possibilities for developing organic semiconductors or photovoltaic materials. These applications align with current industry trends toward sustainable and energy-efficient technologies.

The synthesis of 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Common synthetic routes may involve chlorination of appropriate quinoline precursors followed by sulfonylation and amination reactions. The compound's crystalline nature and moderate solubility in common organic solvents make it relatively straightforward to handle in laboratory settings.

From a safety perspective, standard laboratory precautions should be observed when handling 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place away from strong oxidizing agents to maintain stability.

The commercial availability of 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline (CAS 866811-94-1) has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in various purity grades, with analytical data including HPLC chromatograms and NMR spectra to verify identity and quality. Current market trends suggest steady demand from both academic and industrial research sectors.

Future research directions for 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline may explore its potential as a pharmacophore in medicinal chemistry or investigate its photophysical properties for optoelectronic applications. The compound's versatility makes it a valuable tool for researchers across multiple disciplines, from drug discovery to materials engineering.

For researchers working with quinoline derivatives, understanding the structure-activity relationships of compounds like 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline is crucial. The strategic placement of substituents on the quinoline core can dramatically influence biological activity and material properties, making this class of compounds particularly valuable for structure-based design approaches.

In analytical applications, 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline can serve as a reference standard or intermediate in method development. Its distinct UV-Vis absorption characteristics make it suitable for various spectroscopic techniques, while its mass spectral signature allows for reliable identification in complex mixtures.

The stability profile of 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline under different environmental conditions is an important consideration for both research and potential applications. Preliminary studies suggest good thermal stability at room temperature, with decomposition typically occurring above 200°C. This thermal robustness may be advantageous for certain material science applications.

As research into heterocyclic compounds continues to expand, 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline represents an interesting case study in molecular design. The combination of its quinoline backbone with specific functional groups creates a molecule with balanced lipophilic and polar characteristics, potentially offering favorable pharmacokinetic properties in biological systems.

Current patent literature reveals growing interest in quinoline derivatives similar to 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline, particularly in pharmaceutical applications. While specific therapeutic uses for this exact compound may still be under investigation, its structural features align with several promising drug development strategies currently being pursued by major research institutions.

For synthetic chemists, the challenges and opportunities presented by 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline lie in further functionalization of its core structure. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of compound libraries for structure-activity relationship studies or material property optimization.

In conclusion, 3-(Benzenesulfonyl)-6-chloro-4-(morpholin-4-yl)quinoline (CAS 866811-94-1) stands as a versatile and scientifically intriguing compound with potential applications spanning multiple research domains. Its unique structural features and demonstrated utility in preliminary studies suggest it will remain an important subject of investigation in the coming years, particularly as researchers continue to explore the vast potential of functionalized quinoline derivatives.